Cas no 2229400-22-8 (5-Propyloct-1-yne)

• Product Name: 5-Propyloct-1-yne
• CAS No: 2229400-22-8
• MF: C₁₁H₂₀
• MW: 152.276503562927
• CID: 5781344
• PubChem ID: 165628838
• Update Time: 2025-05-23

5-Propyloct-1-yne Chemical and Physical Properties

Names and Identifiers

• 2229400-22-8
• 5-propyloct-1-yne
• EN300-1769380
• 5-Propyloct-1-yne

• Inchi： 1S/C11H20/c1-4-7-10-11(8-5-2)9-6-3/h1,11H,5-10H2,2-3H3
• InChI Key： BMTTXITXJNUCOC-UHFFFAOYSA-N
• SMILES： C(CCC#C)(CCC)CCC

Computed Properties

• Exact Mass: 152.156500638g/mol
• Monoisotopic Mass: 152.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 5-Propyloct-1-yne

Introduction to 5-Propyloct-1-yne (CAS No. 2229400-22-8)

5-Propyloct-1-yne, with the CAS number 2229400-22-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the areas of organic synthesis and materials science. This compound is characterized by an eight-carbon chain with a terminal alkyne group and a propyl substituent at the fifth position. The presence of the alkyne functional group makes it a versatile building block for a wide range of chemical reactions, including click chemistry and cross-coupling reactions.

The chemical structure of 5-Propyloct-1-yne can be represented as CH3-(CH2)3-C≡C-(CH2)4-CH3. The alkyne group (C≡C) is highly reactive and can participate in various chemical transformations, making it an attractive starting material for the synthesis of more complex molecules. The propyl substituent adds additional flexibility and steric hindrance, which can influence the reactivity and selectivity of the compound in different reaction conditions.

In the field of organic synthesis, 5-Propyloct-1-yne has been utilized in the development of novel catalysts and ligands. Recent studies have shown that this compound can be effectively used in palladium-catalyzed cross-coupling reactions, such as Sonogashira coupling, to form carbon-carbon bonds with high efficiency and selectivity. These reactions are crucial for the synthesis of pharmaceuticals, polymers, and other advanced materials.

Beyond organic synthesis, 5-Propyloct-1-yne has also found applications in materials science. Its alkyne functionality can be exploited in click chemistry reactions to create functionalized surfaces and coatings. For example, researchers have used this compound to functionalize graphene and other two-dimensional materials, enhancing their properties for use in electronic devices and energy storage systems.

In the context of pharmaceutical research, 5-Propyloct-1-yne has been explored as a potential intermediate in the synthesis of bioactive compounds. The ability to introduce specific functional groups through click chemistry reactions makes it a valuable tool for drug discovery and development. Recent studies have demonstrated its utility in the synthesis of peptidomimetics and other small molecules with therapeutic potential.

The safety and handling of 5-Propyloct-1-yne are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and storing the compound away from sources of heat or ignition.

In conclusion, 5-Propyloct-1-yne (CAS No. 2229400-22-8) is a versatile compound with a wide range of applications in organic synthesis, materials science, and pharmaceutical research. Its unique chemical structure and reactivity make it an important building block for the development of new materials and bioactive compounds. As research in these fields continues to advance, the importance of compounds like 5-Propyloct-1-yne is likely to grow, opening up new possibilities for innovation and discovery.